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Triallyl Phosphate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Triallyl phosphate (TAP) is an organophosphate ester with the chemical formula C₉H₁₅O₄P.[1]

It is a colorless, water-white liquid characterized by the presence of three allyl groups attached

to a central phosphate moiety.[1][2] This unique structure imparts a range of useful chemical

properties, leading to its application as a flame retardant, plasticizer, and an intermediate in

chemical synthesis.[1][2] Notably, the reactivity of the allyl groups allows for polymerization and

cross-linking, making it a valuable monomer in polymer chemistry.[1] This technical guide

provides an in-depth overview of the chemical structure, properties, synthesis, and potential

biological effects of triallyl phosphate.

Chemical Structure and Identification
The chemical structure of triallyl phosphate consists of a central phosphorus atom double-

bonded to one oxygen atom and single-bonded to three allyloxy groups.
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Step 1: Formation of Triallyl Phosphite

Step 2: Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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